Cas no 2229549-49-7 (3-(5-chlorofuran-2-yl)methylazetidine)

• Product Name: 3-(5-chlorofuran-2-yl)methylazetidine
• CAS No: 2229549-49-7
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 6267215
• PubChem ID: 165866082
• Update Time: 2025-06-25

3-(5-chlorofuran-2-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorofuran-2-yl)methylazetidine
• EN300-1978166
• 3-[(5-chlorofuran-2-yl)methyl]azetidine
• 2229549-49-7

• Inchi： 1S/C8H10ClNO/c9-8-2-1-7(11-8)3-6-4-10-5-6/h1-2,6,10H,3-5H2
• InChI Key： WIHKBNRKSBSTDX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC2CNC2)O1

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.2Ų

Additional information on 3-(5-chlorofuran-2-yl)methylazetidine

Introduction to 3-(5-chlorofuran-2-yl)methylazetidine (CAS No. 2229549-49-7)

3-(5-chlorofuran-2-yl)methylazetidine, identified by the chemical compound code CAS No. 2229549-49-7, is a significant molecular entity in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of azetidine derivatives, which are known for their versatile applications in medicinal chemistry due to their unique structural framework and reactivity. The presence of a chlorofuran moiety in its structure introduces specific electronic and steric properties, making it a valuable intermediate in the development of biologically active molecules.

The molecular structure of 3-(5-chlorofuran-2-yl)methylazetidine consists of an azetidine ring substituted with a methyl group at the 1-position and a 5-chlorofuran moiety at the 3-position. This configuration imparts distinct chemical characteristics that facilitate its use in synthetic pathways. The chlorofuran part, in particular, is a key feature that enhances the reactivity of the molecule, allowing for further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions.

In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid scaffolds while offering improved metabolic stability and binding affinity. The compound 3-(5-chlorofuran-2-yl)methylazetidine has been explored in various research studies as a building block for more complex drug candidates. Its structural features make it particularly suitable for designing molecules targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 3-(5-chlorofuran-2-yl)methylazetidine is its potential as a precursor in the synthesis of novel therapeutic agents. Researchers have leveraged its reactivity to develop inhibitors of enzyme targets that play critical roles in disease pathogenesis. For instance, studies have demonstrated its utility in generating compounds that interact with protein kinases and other enzymes involved in cell signaling pathways. These interactions are often disrupted in diseases such as cancer and inflammation, making such inhibitors promising candidates for drug development.

The synthesis of 3-(5-chlorofuran-2-yl)methylazetidine involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the chlorofuran group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing the number of steps and improving overall scalability. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical products.

Recent publications have highlighted the role of 3-(5-chlorofuran-2-yl)methylazetidine in developing small-molecule probes for biochemical studies. Its ability to serve as a scaffold for derivatization allows researchers to fine-tune physicochemical properties such as solubility, bioavailability, and target specificity. This flexibility is essential for creating lead compounds that can undergo further optimization through structure-activity relationship (SAR) studies.

The pharmacological potential of this compound has also been explored in preclinical models. Initial studies suggest that derivatives of 3-(5-chlorofuran-2-yl)methylazetidine exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. These findings underscore the importance of this molecule as a starting point for drug discovery efforts aimed at addressing unmet medical needs.

In conclusion, 3-(5-chlorofuran-2-yl)methylazetidine (CAS No. 2229549-49-7) represents a fascinating example of how structural modifications can yield molecules with significant pharmaceutical relevance. Its unique combination of reactivity and functional group compatibility makes it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in the development of next-generation therapeutics is likely to grow.